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Compound of Interest

Compound Name: (S)-(+)-1-Cyclohexylethylamine

Cat. No.: B097302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-(+)-1-Cyclohexylethylamine is a chiral amine utilized as a building block in the synthesis

of various pharmaceutical and agrochemical compounds.[1] Its application in creating

molecules with specific stereochemistry is crucial for the biological activity of many drugs.[1]

However, its hazardous properties necessitate a thorough understanding of safety and

handling protocols to minimize risks in a laboratory and drug development setting. This

technical guide provides an in-depth overview of the safety, handling, and emergency

procedures for (S)-(+)-1-Cyclohexylethylamine.

Hazard Identification and Classification
(S)-(+)-1-Cyclohexylethylamine is classified as a hazardous chemical, presenting multiple

risks. It is a flammable liquid and vapor, causes severe skin burns and eye damage, is harmful

if swallowed or in contact with skin, and may be toxic to aquatic life with long-lasting effects.[2]

[3][4][5][6] Some data also indicate it may cause respiratory irritation and is suspected of

damaging fertility or the unborn child.[7][8]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[2][3][4][5]

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage.[2][3]

[5][6]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[5]

[6]

Acute Toxicity, Dermal 3/4
H311/H312: Toxic/Harmful in

contact with skin.[5][6][7]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[9]

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child.[7]

Hazardous to the Aquatic

Environment, Long-term

Hazard

2
H411: Toxic to aquatic life with

long lasting effects.[4][6]

NFPA 704 Ratings
Category Rating

Health 3

Flammability 2

Instability 0

Special -

Note: NFPA ratings are not consistently provided across all sources and may vary.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of (S)-(+)-1-Cyclohexylethylamine is

provided below. This information is critical for safe handling and storage.

Property Value

Molecular Formula C₈H₁₇N

Molecular Weight 127.23 g/mol [4]

Appearance Colorless to very pale yellow liquid[10]

Boiling Point 60 °C at 12 mmHg[4]

Density 0.856 g/mL at 25 °C[4][11]

Flash Point 52 °C (125.6 °F) - closed cup[4][11]

Refractive Index n20/D 1.4614[4][11]

Solubility No information available

Vapor Pressure No information available

Vapor Density No information available

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling (S)-(+)-1-
Cyclohexylethylamine to prevent exposure and accidents.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling this

substance:

Eye Protection: Tightly fitting safety goggles and a face shield (8-inch minimum) are

required.[7]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Gloves

should be inspected before use and disposed of properly after handling the chemical.[7]
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Skin and Body Protection: A lab coat or chemical-resistant apron, along with closed-toe

shoes, is necessary. For larger quantities or in situations with a high risk of splashing, full

protective clothing may be required.

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[11] If a fume hood is not available or if there is a risk of

exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and amines should be used.

Engineering Controls
Work with (S)-(+)-1-Cyclohexylethylamine should always be performed in a properly

functioning chemical fume hood to minimize inhalation exposure.[11]

Use of explosion-proof electrical, ventilating, and lighting equipment is recommended due to

the flammability of the substance.[2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[12]

Do not breathe mists or vapors.[11]

Keep away from heat, sparks, open flames, and other sources of ignition.[2]

Use only non-sparking tools.[2]

Take precautionary measures against static discharge.[2]

Ground and bond containers when transferring material.[2]

Wash hands thoroughly after handling.[2]

Storage Requirements
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Store in a tightly closed container in a dry, cool, and well-ventilated area designated for

corrosive and flammable liquids.[10][11]

The substance is air and moisture sensitive; therefore, it is recommended to store it under an

inert gas such as argon or nitrogen.[10]

Keep away from incompatible materials, such as strong oxidizing agents.[10]

Store locked up.[2]

Experimental Protocols: Toxicity Studies
While detailed, peer-reviewed toxicological studies for (S)-(+)-1-Cyclohexylethylamine are not

extensively available in the public domain, the following protocols are based on a reported

acute dermal toxicity study and standardized OECD guidelines for chemical safety testing.

Acute Dermal Toxicity Study (Adapted from OECD
Guideline 402)
This protocol outlines the methodology for assessing the acute dermal toxicity of a substance.

Objective: To determine the potential for a substance to cause adverse effects through a

single dermal application.

Test Animals: Young adult Wistar rats (5 males and 5 females).

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days prior to

the study.

Procedure:

Approximately 24 hours before the test, the fur on the dorsal and dorso-lateral trunk of the

animals is clipped, covering at least 10% of the body surface.

A single dose of 5000 mg/kg body weight of the test substance (as a suspension in a

suitable vehicle like corn oil) is applied to the prepared skin.
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The application site is covered with a semi-occlusive dressing for a 24-hour exposure

period.

After 24 hours, the dressing is removed, and the skin is gently cleansed to remove any

residual test substance.

Animals are observed for mortality and clinical signs of toxicity for 14 days. Observations

include changes in skin and fur, eyes, and mucous membranes, as well as respiratory,

circulatory, autonomic and central nervous system, and somatomotor activity and behavior

patterns.

Body weight is recorded weekly.

At the end of the 14-day observation period, all animals are subjected to a gross necropsy.

Results from a Study: In a study following a similar protocol, no mortality or clinical signs of

toxicity were observed at a dose of 5000 mg/kg. Local effects such as erythema, edema,

incrustations, and scaling were noted.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving (S)-(+)-1-
Cyclohexylethylamine.

First-Aid Measures
Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[11]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of

water/shower for at least 15 minutes. Seek immediate medical attention.[2][11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[2][11]

Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[2][11]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide.[2] Water spray can also be used to cool containers.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The product is flammable and can form explosive mixtures with air. Vapors

may travel to a source of ignition and flash back. Thermal decomposition can release

irritating and toxic gases such as carbon oxides and nitrogen oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Wear appropriate personal protective equipment (see Section

3.1).

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or waterways.[12]

Methods for Containment and Cleaning Up:

For small spills, absorb with an inert material (e.g., sand, earth, vermiculite).

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.

For large spills, dike the area to contain the spill and follow the same collection procedure.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal Considerations
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Dispose of (S)-(+)-1-Cyclohexylethylamine and its containers in accordance with all

applicable federal, state, and local regulations. The waste should be treated as hazardous. Do

not dispose of it in the sanitary sewer.

Transportation Information
(S)-(+)-1-Cyclohexylethylamine is regulated for transportation.

Regulation UN Number
Proper
Shipping
Name

Hazard
Class

Subsidiary
Hazard
Class

Packing
Group

DOT UN2733

AMINES,

FLAMMABLE

,

CORROSIVE

, N.O.S. ((S)-

(+)-1-

Cyclohexylet

hylamine)

3 8 III

IATA UN2733

AMINES,

FLAMMABLE

,

CORROSIVE

, N.O.S. ((S)-

(+)-1-

Cyclohexylet

hylamine)

3 8 III

IMDG UN2733

AMINES,

FLAMMABLE

,

CORROSIVE

, N.O.S. ((S)-

(+)-1-

Cyclohexylet

hylamine)

3 8 III
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Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling (S)-(+)-1-
Cyclohexylethylamine in a laboratory setting.

Start: 
Prepare to Handle

(S)-(+)-1-Cyclohexylethylamine

1. Assess Hazards
- Review SDS

- Understand risks

2. Select & Don PPE
- Goggles & Face Shield

- Resistant Gloves
- Lab Coat

3. Prepare Work Area
- Verify Fume Hood

- Clear Bench
- Locate Emergency Equip.

4. Chemical Handling
- Use Fume Hood

- Grounding/Bonding
- Use Non-Sparking Tools

5. Storage
- Tightly Closed Container

- Inert Atmosphere
- Cool, Dry, Ventilated Area

Store unused chemical

6. Waste Disposal
- Segregate Hazardous Waste

- Label Container
- Follow Institutional Protocol

Dispose of waste

Emergency Occurs
(Spill, Exposure, Fire)

Retrieve for re-use

7. Decontamination
- Clean Work Area

- Decontaminate Equipment
- Remove & Dispose PPE

End: 
Procedure Complete

Follow Emergency Procedures
- First Aid

- Spill Cleanup
- Fire Response

Activate

After resolution

Click to download full resolution via product page

Caption: Workflow for the safe handling of (S)-(+)-1-Cyclohexylethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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